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Compound of Interest

Compound Name: Fluorescent Brightener 85

Cat. No.: B15552097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescent Brightener
85, a compound widely utilized for its whitening effects in various industries. This document

details its nomenclature, including numerous synonyms found in scientific literature, and

presents available data on its synthesis and analytical detection. While its primary applications

are in the textile, paper, and detergent industries, this guide aims to provide a core

understanding for professionals across scientific disciplines.

Nomenclature and Synonyms
Fluorescent Brightener 85 is known by a multitude of names in scientific and commercial

literature. A clear understanding of these synonyms is crucial for comprehensive literature

reviews and accurate identification of the compound.
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Category Synonym Identifier

Common Name Fluorescent Brightener 85 -

Optical Brightener VBL -

Fluorescent Whitening Agent

VBL
-

FBA 85 -

IUPAC Name

Disodium 4,4'-bis[[4-anilino-6-

(2-hydroxyethylamino)-1,3,5-

triazin-2-yl]amino]stilbene-2,2'-

disulfonate

-

CAS Registry Numbers 12224-06-5 [1]

17958-73-5 [1]

Colour Index (C.I.) Name Fluorescent Brightener 85 [1]

C.I. 406225 [1]

Chemical Formula C₃₆H₃₄N₁₂Na₂O₈S₂ [1]

Molecular Weight 872.84 g/mol [1]

Trade Names Tinopal CBS-X [2]

Hakkol BE [1]

Mikephor BX [1]

Mikephor BP [1]

Kayaphor B [3]

Whitex BH [3]

Whitex BK [3]

Other Chemical Names Benzenesulfonic acid, 2,2'-

(1,2-ethenediyl)bis[5-[[4-[(2-

hydroxyethyl)amino]-6-

[4]
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(phenylamino)-1,3,5-triazin-2-

yl]amino]-, disodium salt

Disodium 4,4'-bis[(4-anilino-6-

hydroxyethylamino-1,3,5-

triazin-2-yl)amino]stilbene-2,2'-

disulphonate

[2]

Mechanism of Action: Fluorescence
The primary function of Fluorescent Brightener 85 is to absorb ultraviolet (UV) light and re-

emit it as visible blue light. This process, known as fluorescence, counteracts the natural yellow

cast of many materials, resulting in a whiter and brighter appearance.[5] This optical effect

does not involve chemical bleaching.

UV Light (Invisible) Fluorescent Brightener 85Absorption Blue Light (Visible)Emission (Fluorescence) Material (e.g., Textile, Paper)Illumination Whiter AppearancePerceived Effect
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Caption: General mechanism of action of Fluorescent Brightener 85.

Experimental Protocols
Detailed, step-by-step experimental protocols for the application of Fluorescent Brightener 85
in textiles, detergents, or other matrices are not extensively reported in publicly available

scientific literature. The information available generally pertains to its synthesis and analytical

detection.

Manufacturing Method
A general method for the synthesis of Fluorescent Brightener 85 involves a multi-step

condensation reaction.[1]
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Starting Materials

Reaction Steps

1,2-Bis(4-amino-2-sulfophenyl)ethene

Condensation

2,4,6-Trichloro-1,3,5-triazine Aniline

Condensation

2-Aminoethanol

Condensation

Fluorescent Brightener 85

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Fluorescent Brightener 85.

Methodology:

First Condensation: 1,2-Bis(4-amino-2-sulfophenyl)ethene (1 mole) is condensed with 2,4,6-

Trichloro-1,3,5-triazine (2 moles).[1]

Second Condensation: The product from the first step is then condensed with aniline (2

moles).[1]

Final Condensation: The resulting intermediate is finally condensed with 2-Aminoethanol (2

moles) to yield Fluorescent Brightener 85.[1]
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Note: This represents a general manufacturing process. Specific reaction conditions such as

temperature, solvent, and catalysts are proprietary to manufacturers and not detailed in the

available literature.

Analytical Detection in Consumer Products
A method for the detection and quantification of Fluorescent Brightener 85 in consumer

products, such as face masks, has been described using High-Performance Liquid

Chromatography (HPLC).[6]

Sample Preparation
(e.g., Mask extraction)

Sonication in 70% DMF at 50°C

Filtration through PTFE membrane

HPLC Analysis
(Agilent InfinityLab Poroshell 120 Phenyl-Hexyl column)

Detection and Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the detection of Fluorescent Brightener 85.

Sample Preparation and Extraction:

Weigh 1.0 g of the sample (e.g., cut mask pieces) into a 50 mL volumetric flask.[6]
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Add 20 mL of 70% dimethylformamide (DMF).[6]

Extract the sample using a sonicator at 50°C for 40 minutes.[6]

After cooling, filter the supernatant through a PTFE membrane into a sample vial for

analysis.[6]

HPLC Conditions:

Column: Agilent InfinityLab Poroshell 120 Phenyl-Hexyl, 3.0 × 100 mm, 1.9 μm.[6]

Further details on the mobile phase composition, flow rate, and detector settings would be

required for method replication and can be found in the cited literature.[6]

Quantitative Data
Quantitative data regarding the performance and physical properties of Fluorescent
Brightener 85 is not consistently presented across scientific literature in a standardized format.

The following table summarizes some of the available specifications.

Property Value Source

Appearance Pale yellow to yellow powder [3]

Purity/Content ≥99.0% [3]

Fluorescence Intensity 100 (relative standard) [3]

Water Insoluble Matter ≤0.5% [3]

Moisture ≤5.0% [3]

Safety and Toxicity
Based on available safety data sheets, Fluorescent Brightener 85 is generally not classified

as a hazardous substance under GHS criteria.[7] However, standard laboratory safety

precautions, such as wearing personal protective equipment, should always be observed when

handling this chemical. Ecotoxicological data is limited, and its persistence and

bioaccumulation potential are not well-documented in the reviewed literature.[8]
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This technical guide provides a foundational understanding of Fluorescent Brightener 85,

focusing on its nomenclature and available scientific data. For researchers and professionals, a

key takeaway is the importance of using precise identifiers, such as CAS numbers, to navigate

the extensive and often convoluted body of literature surrounding this compound. While

detailed application protocols are not readily available, the provided information on its synthesis

and analytical detection offers valuable insights into its chemical nature and methods for its

study. and methods for its study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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